Cas no 1171238-30-4 (N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 1171238-30-4
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 5507944
• Update Time: 2025-06-14

N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,5-dimethyl-N-[1,2,3,4-tetrahydro-1-(2-methoxyacetyl)-7-quinolinyl]-
• N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C20H24N2O4S/c1-14-6-7-15(2)19(11-14)27(24,25)21-17-9-8-16-5-4-10-22(18(16)12-17)20(23)13-26-3/h6-9,11-12,21H,4-5,10,13H2,1-3H3
• InChI Key： VRPMACKHVBVOSK-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(COC)=O)(=O)=O)=CC(C)=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,5-dimethylbenzene-1-sulfonamide

Comprehensive Overview of N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,5-dimethylbenzene-1-sulfonamide (CAS No. 1171238-30-4)

N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,5-dimethylbenzene-1-sulfonamide (CAS No. 1171238-30-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of a tetrahydroquinoline moiety combined with a methoxyacetyl group and a dimethylbenzene sulfonamide moiety makes it a subject of interest for drug discovery and development.

Researchers have explored the potential of N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,5-dimethylbenzene-1-sulfonamide in various therapeutic areas, including inflammation, oncology, and metabolic disorders. Its molecular structure suggests possible interactions with enzymes and receptors involved in these pathways. The compound's CAS No. 1171238-30-4 is frequently searched in scientific databases, reflecting its relevance in contemporary studies. Additionally, the growing interest in small-molecule inhibitors and targeted therapies has further propelled investigations into this compound.

One of the key advantages of N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,5-dimethylbenzene-1-sulfonamide lies in its synthetic versatility. The compound can be modified to enhance its bioavailability or selectivity, making it a valuable scaffold for medicinal chemistry. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have provided deeper insights into its mechanism of action. These developments align with the increasing demand for precision medicine and personalized therapeutics, which are hot topics in modern healthcare.

From an industrial perspective, the synthesis and scale-up of CAS No. 1171238-30-4 require careful optimization to ensure high purity and yield. The compound's stability under various conditions is also a critical factor for its potential commercialization. As the pharmaceutical industry shifts toward green chemistry and sustainable practices, researchers are exploring eco-friendly synthetic routes for this and similar compounds. This trend resonates with the global emphasis on environmentally friendly manufacturing and reduced carbon footprint.

In conclusion, N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,5-dimethylbenzene-1-sulfonamide (CAS No. 1171238-30-4) represents a promising candidate for further research and development. Its multifaceted applications, coupled with the evolving landscape of drug discovery, position it as a compound of significant scientific and commercial interest. Future studies will likely focus on elucidating its pharmacological profile and optimizing its therapeutic potential.